Synthesis and investigation of a novel luminous hydrogel†
Polymer Chemistry Pub Date: 2016-05-05 DOI: 10.1039/C6PY00749J
Abstract
A novel europium-containing luminescent hydrogel was designed and synthesized through free radical copolymerization and ester hydrolysis. A Eu-organic complex containing polymeric reactivity groups (Eu(DBM)2(Phen)(MA)) was synthesized and polymerized with vinyl acetate (VAc). Then, the obtained polymer poly (VAc-co-Eu(DBM)2(Phen)(MA)) was hydrolyzed to become Eu-containing poly (VA-co-Eu(DBM)2(Phen)(MA)) under alkaline conditions. Eu-containing poly (VA-co-Eu(DBM)2(Phen)(MA))s were prepared with different proportions of Eu3+, and their spectroscopic properties were investigated in detail. Polymer films with the optimum composition exhibited narrow fluorescence emission, hydrophilic properties, good thermal stability (Td: up to 232 °C), and solvent resistance after cross-linking.
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